Cas no 885270-06-4 (tert-Butyl Indolin-5-ylcarbamate)

• Product Name: tert-Butyl Indolin-5-ylcarbamate
• CAS No: 885270-06-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD08234594
• CID: 710691
• Update Time: 2023-12-05

tert-Butyl Indolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2,3-dihydro-1H-indol-5-yl)-, 1,1-dimethylethyl ester (9CI)
• (2,3-Dihydro-1H-indol-5-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(2,3-dihydro-1H-indol-5-yl)carbamate
• 1,1-Dimethylethyl N-(2,3-dihydro-1H-indol-5-yl)carbamate (ACI)
• Carbamic acid, (2,3-dihydro-1H-indol-5-yl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl Indolin-5-ylcarbamate

• MDL： MFCD08234594
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-10-4-5-11-9(8-10)6-7-14-11/h4-5,8,14H,6-7H2,1-3H3,(H,15,16)
• InChI Key： PCEAUMPCFBPXKL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C2C(NCC2)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 234.137
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Boiling Point: 324.7±31.0°C at 760 mmHg

tert-Butyl Indolin-5-ylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C